Cas no 2097873-33-9 (6-cyclopropyl-3-({1-3-(trifluoromethyl)pyridin-2-ylpiperidin-4-yl}methyl)-3,4-dihydropyrimidin-4-one)

• Product Name: 6-cyclopropyl-3-({1-3-(trifluoromethyl)pyridin-2-ylpiperidin-4-yl}methyl)-3,4-dihydropyrimidin-4-one
• CAS No: 2097873-33-9
• MF: C₁₉H₂₁F₃N₄O
• MW: 378.391454458237
• CID: 6506361
• PubChem ID: 126941625
• Update Time: 2025-06-09

6-cyclopropyl-3-({1-3-(trifluoromethyl)pyridin-2-ylpiperidin-4-yl}methyl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-cyclopropyl-3-({1-3-(trifluoromethyl)pyridin-2-ylpiperidin-4-yl}methyl)-3,4-dihydropyrimidin-4-one
• 6-cyclopropyl-3-({1-[3-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl}methyl)-3,4-dihydropyrimidin-4-one
• AKOS032929477
• 6-cyclopropyl-3-[[1-[3-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl]methyl]pyrimidin-4-one
• 2097873-33-9
• F6606-1867

• Inchi： 1S/C19H21F3N4O/c20-19(21,22)15-2-1-7-23-18(15)25-8-5-13(6-9-25)11-26-12-24-16(10-17(26)27)14-3-4-14/h1-2,7,10,12-14H,3-6,8-9,11H2
• InChI Key： XNANJROYDJQORP-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CN=C1N1CCC(CN2C=NC(=CC2=O)C2CC2)CC1)(F)F

Computed Properties

• Exact Mass: 378.16674579g/mol
• Monoisotopic Mass: 378.16674579g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 48.8Ų

Additional information on 6-cyclopropyl-3-({1-3-(trifluoromethyl)pyridin-2-ylpiperidin-4-yl}methyl)-3,4-dihydropyrimidin-4-one

Introduction to 6-Cyclopropyl-3-({1-3-(Trifluoromethyl)pyridin-2-ylpiperidin-4-yl}methyl)-3,4-dihydropyrimidin-4-one (CAS No. 2097873-33-9)

6-Cyclopropyl-3-({1-3-(trifluoromethyl)pyridin-2-ylpiperidin-4-yl}methyl)-3,4-dihydropyrimidin-4-one (CAS No. 2097873-33-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of dihydropyrimidinones, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the cyclopropyl and trifluoromethyl groups, contribute to its distinct pharmacological profile.

The cyclopropyl group is a three-membered cyclic alkane that imparts rigidity and conformational constraints to the molecule. This structural feature can enhance the compound's binding affinity to specific biological targets, making it a valuable scaffold in drug design. The trifluoromethyl group, on the other hand, is a common substituent in pharmaceuticals due to its strong electron-withdrawing properties and metabolic stability. These properties can improve the pharmacokinetic profile of the compound, such as increasing its lipophilicity and reducing its susceptibility to metabolic degradation.

The pyridine ring in the structure is another key functional group that contributes to the compound's biological activity. Pyridine derivatives are widely used in medicinal chemistry due to their ability to interact with various biological targets, including enzymes, receptors, and ion channels. The presence of a trifluoromethyl substituent on the pyridine ring further enhances its pharmacological properties by modulating its electronic and steric characteristics.

The piperidine ring is a six-membered nitrogen-containing heterocycle that is often found in bioactive molecules. It can adopt various conformations, which can influence the compound's binding interactions with target proteins. In this specific compound, the piperidine ring is linked to the pyrimidinone core through a methyl group, which can affect the overall conformational flexibility and binding affinity of the molecule.

Recent studies have shown that 6-Cyclopropyl-3-({1-3-(trifluoromethyl)pyridin-2-ylpiperidin-4-yl}methyl)-3,4-dihydropyrimidin-4-one exhibits potent activity against various biological targets. For instance, it has been reported to have significant inhibitory effects on specific kinases involved in cancer signaling pathways. Kinase inhibitors are a class of drugs that have revolutionized cancer therapy by targeting key enzymes that drive tumor growth and progression. The ability of this compound to inhibit these kinases suggests its potential as a lead candidate for developing novel anticancer agents.

In addition to its anticancer potential, this compound has also shown promise in other therapeutic areas. Preclinical studies have demonstrated its efficacy in modulating neurotransmitter systems in the central nervous system (CNS). Specifically, it has been found to exhibit selective activity at certain serotonin receptors, which are implicated in various neurological disorders such as depression and anxiety. The selective nature of this compound's activity at these receptors could make it a valuable tool for developing more targeted and effective treatments for CNS disorders.

The pharmacokinetic properties of 6-Cyclopropyl-3-({1-3-(trifluoromethyl)pyridin-2-ylpiperidin-4-yl}methyl)-3,4-dihydropyrimidin-4-one have also been extensively studied. Its lipophilic nature and metabolic stability contribute to favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound reaches its intended target site in sufficient concentrations and remains active for an extended period.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects. Early results from Phase I trials have shown promising outcomes, with no major adverse effects observed at therapeutic doses. These findings suggest that 6-Cyclopropyl-3-({1-3-(trifluoromethyl)pyridin-2-ylpiperidin-4-yl}methyl)-3,4-dihydropyrimidin-4-one has a favorable safety profile and is well-tolerated by patients.

In conclusion, 6-Cyclopropyl-3-{(1-[3-(trifluoromethyl)pyridin-2-y] piperidin - 4 - yl} methyl) - 3 , 4 - dihydropyrimid - 4 - one (CAS No. 2097873-33-9) represents a promising candidate for further development in various therapeutic areas. Its unique structural features and potent biological activities make it an attractive scaffold for drug discovery and development efforts. Ongoing research continues to explore its full potential as a therapeutic agent, with the hope of bringing new treatment options to patients in need.